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Compound of Interest

Compound Name: Ethyl 4-methylvalerate

Cat. No.: B153136

This guide provides an in-depth exploration of the industrial applications of Ethyl 4-
methylvalerate, a versatile ester recognized for its characteristic fruity aroma. Tailored for
researchers, scientists, and professionals in drug development, this document delves into its
established roles in the flavor and fragrance industries, its emerging potential as a chemical
intermediate in pharmaceutical and polymer synthesis, and its other functional properties. The
information presented herein is supported by scientific literature and technical data to ensure
accuracy and practical relevance.

Introduction: Unveiling the Potential of a Branched-
Chain Ester

Ethyl 4-methylvalerate, also known as ethyl isocaproate, is a colorless liquid with a pleasant,
fruity aroma reminiscent of pineapple and apple.[1][2] Its unique sensory profile, coupled with
its chemical properties, has cemented its position as a valuable ingredient in a variety of
consumer products. Beyond its traditional applications, the molecular structure of Ethyl 4-
methylvalerate presents intriguing possibilities for its use as a building block in the synthesis
of more complex molecules, opening avenues for innovation in diverse industrial sectors. This
guide will provide a comprehensive overview of its current applications and explore its potential
in advanced chemical synthesis.

Physicochemical Properties and Safety Profile
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A thorough understanding of the physicochemical properties and safety considerations of Ethyl
4-methylvalerate is paramount for its effective and safe industrial application.

Key Physicochemical Data

The following table summarizes the key physical and chemical properties of Ethyl 4-
methylvalerate:

Property Value Reference(s)
Chemical Formula CsH1602 [3]
Molecular Weight 144.21 g/mol [3]
CAS Number 25415-67-2 [4]
Appearance Colorless clear liquid [2]
Odor :i:i::ity, sweet, pineapple, apple- o
Boiling Point 159-160 °C [2]
Density 0.868 g/mL at 20 °C [2]
Flash Point 43 °C (109.4 °F) [5]
Solubility Soluble in alcohol, insoluble in 6]
water

Safety and Toxicological Profile

Ethyl 4-methylvalerate is classified as a flammable liquid and requires appropriate handling
and storage procedures.[5] Based on available safety data sheets, it may cause skin and eye
irritation upon contact.[7] Ingestion may lead to gastrointestinal irritation.[7] Comprehensive
toxicological studies are ongoing to fully elucidate its long-term effects. It is crucial to consult
the latest Safety Data Sheet (SDS) before handling this compound and to use appropriate
personal protective equipment (PPE), including gloves, safety glasses, and respiratory
protection in well-ventilated areas.[5][7]
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Core Industrial Applications: Flavors and
Fragrances

The primary industrial application of Ethyl 4-methylvalerate lies in the flavor and fragrance
sector, where its distinct fruity aroma is highly valued.

Flavoring Agent

As a flavoring agent, Ethyl 4-methylvalerate imparts a sweet, fruity character to a wide range
of food and beverage products.[1] Its pineapple and apple-like notes make it a popular choice
for:

Beverages: Fruit juices, soft drinks, and flavored alcoholic beverages.

Confectionery: Candies, chewing gums, and fruit-flavored fillings.

Baked Goods and Desserts: Enhancing the fruity notes in cakes, pastries, and ice creams.

Snack Foods: Adding a fruity dimension to snack bars and other processed snacks.[1]

The selection of Ethyl 4-methylvalerate in a flavor formulation is dictated by its ability to blend
well with other aromatic compounds to create a desired and complex flavor profile. Its volatility
and stability are also key considerations, ensuring the flavor is released effectively during
consumption and remains stable throughout the product's shelf life.[1]

Fragrance Ingredient

In the fragrance industry, Ethyl 4-methylvalerate is utilized for its pleasant and persistent fruity
scent. It is a common component in the formulation of:

o Perfumes and Colognes: Contributing to the top and middle notes of fruity and floral
fragrances.

o Personal Care Products: Scenting soaps, lotions, shampoos, and other cosmetics.[1]

e Household Products: Imparting a fresh and fruity aroma to air fresheners, detergents, and
cleaning agents.
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The causality behind its use in fragrances is its ability to provide a natural-smelling fruitiness
that is both uplifting and universally appealing. Its compatibility with a wide range of other
fragrance materials allows for its versatile use in creating diverse scent compositions.

Emerging Applications: A Versatile Chemical
Intermediate

Beyond its sensory applications, the chemical structure of Ethyl 4-methylvalerate makes it a
promising intermediate in organic synthesis. Its ester functionality and branched alkyl chain
offer reactive sites for a variety of chemical transformations.

Potential in Pharmaceutical Synthesis

While specific examples of its use in commercially available active pharmaceutical ingredients
(APIs) are not extensively documented in publicly available literature, the structural motifs
present in Ethyl 4-methylvalerate are relevant to medicinal chemistry. The isocaproate moiety
can be found in some classes of compounds, and the ester group can serve as a handle for
further chemical modifications, such as hydrolysis to the corresponding carboxylic acid or
reduction to the alcohol. These transformations can be crucial steps in the synthesis of more
complex pharmaceutical intermediates. Companies that supply research chemicals often list
"pharmaceutical intermediates” as a potential application, suggesting its use in early-stage drug
discovery and development.[6]

Role in Specialty Polymer Production

The application of fatty acid esters as monomers or modifying agents in polymer synthesis is a
growing area of research.[8][9][10] Ethyl 4-methylvalerate, as a branched-chain fatty acid
ester, could potentially be used to synthesize specialty polymers with unique properties. The
branched structure can influence the physical properties of the resulting polymer, such as its
glass transition temperature, crystallinity, and flexibility. While specific industrial-scale
polymerization of Ethyl 4-methylvalerate is not widely reported, the general principles of
polyester synthesis through transesterification suggest its viability as a monomer.

Hypothetical Polymerization Workflow
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The following diagram illustrates a conceptual workflow for the synthesis of a polyester using
Ethyl 4-methylvalerate as a co-monomer.
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Caption: Conceptual workflow for polyester synthesis.

Agrochemical Synthesis

Similar to pharmaceuticals, the isocaproate structure can be found in certain classes of
agrochemicals. The ester functionality of Ethyl 4-methylvalerate allows for its conversion into
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other functional groups, making it a potential starting material or intermediate in the synthesis
of active ingredients for herbicides, insecticides, or fungicides. Further research into patent
literature may reveal specific applications in this domain.

Other Potential Industrial Functions
Surfactant and Emulsifying Properties

Branched-chain fatty acid esters can exhibit surfactant properties, and Ethyl 4-methylvalerate
is no exception.[11][12] While not its primary application, its amphiphilic nature, with a polar
ester head and a nonpolar alkyl tail, suggests it could function as an emulsifier or co-emulsifier
in certain formulations. Its branched structure may lead to different packing at interfaces
compared to linear esters, potentially offering advantages in emulsion stability or formation.[13]
Further research is needed to quantify its effectiveness as a surfactant and identify specific
applications where this property could be beneficial.

Synthesis of Ethyl 4-methylvalerate

The industrial synthesis of Ethyl 4-methylvalerate is typically achieved through the
esterification of 4-methylvaleric acid with ethanol. The Fischer-Speier esterification is a
common and well-established method for this transformation.

Fischer-Speier Esterification: A Validated Protocol

This acid-catalyzed esterification is an equilibrium reaction. To drive the reaction towards the
product, an excess of one reactant (typically the alcohol) is used, and the water byproduct is
removed.

Experimental Protocol: Laboratory-Scale Synthesis

The following is a representative protocol for the laboratory synthesis of Ethyl 4-
methylvalerate via Fischer-Speier esterification.

Materials:
» 4-Methylvaleric acid

e Absolute ethanol
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Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (for neutralization)

Anhydrous sodium sulfate (for drying)

Dichloromethane (for extraction)

Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask, combine 4-methylvaleric acid and an excess of
absolute ethanol (e.g., a 3 to 5-fold molar excess).

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture
while stirring.

Reflux: Attach a reflux condenser and heat the mixture to reflux for several hours. The
reaction progress can be monitored by techniques such as Thin Layer Chromatography
(TLC) or Gas Chromatography (GC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the
mixture to a separatory funnel and wash sequentially with water, a saturated sodium
bicarbonate solution (to neutralize the acid catalyst), and brine.

Extraction and Drying: Extract the aqueous layer with dichloromethane. Combine the organic
layers and dry over anhydrous sodium sulfate.

Purification: Filter to remove the drying agent and remove the solvent under reduced
pressure. The crude product can be purified by distillation to obtain pure Ethyl 4-
methylvalerate.
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Caption: Fischer-Speier esterification pathway.

Conclusion and Future Outlook

Ethyl 4-methylvalerate is a commercially significant ester with well-established applications in
the flavor and fragrance industries. Its pleasant fruity aroma continues to make it a desirable
ingredient in a vast array of consumer goods. Looking forward, the potential of Ethyl 4-
methylvalerate as a versatile chemical intermediate presents exciting opportunities for
innovation. Further research into its use as a building block in the synthesis of
pharmaceuticals, specialty polymers, and agrochemicals could unlock new and valuable
applications. As the demand for bio-based and sustainable chemicals grows, the exploration of
versatile molecules like Ethyl 4-methylvalerate will be crucial in driving the development of
next-generation industrial products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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